Cas no 2229361-58-2 (2-(3-bromo-4-hydroxy-5-methoxyphenyl)propanal)

• Product Name: 2-(3-bromo-4-hydroxy-5-methoxyphenyl)propanal
• CAS No: 2229361-58-2
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6240842
• PubChem ID: 165779246
• Update Time: 2025-09-28

2-(3-bromo-4-hydroxy-5-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-hydroxy-5-methoxyphenyl)propanal
• EN300-1927027
• 2229361-58-2

• Inchi： 1S/C10H11BrO3/c1-6(5-12)7-3-8(11)10(13)9(4-7)14-2/h3-6,13H,1-2H3
• InChI Key： HAASJBFBMDUZKG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C=O)C)OC)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-bromo-4-hydroxy-5-methoxyphenyl)propanal

Introduction to 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal (CAS No. 2229361-58-2)

2-(3-Bromo-4-Hydroxy-5-methoxyphenyl)propanal, with the CAS number 2229361-58-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a brominated phenyl ring and an aldehyde functional group. These characteristics contribute to its diverse reactivity and potential biological activities.

The molecular formula of 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal is C₁₀H₁₁BrO₃, and its molecular weight is approximately 247.10 g/mol. The compound's structure consists of a substituted phenyl ring with a bromine atom at the 3-position, a hydroxyl group at the 4-position, and a methoxy group at the 5-position. The propanal moiety is attached to the phenyl ring at the 2-position, making it a versatile building block for further chemical modifications.

In the context of pharmaceutical research, 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer properties. The bromine substituent on the phenyl ring was found to enhance the compound's lipophilicity, thereby improving its cellular uptake and efficacy.

Beyond pharmaceutical applications, 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal has also shown promise in agrochemical research. A study conducted by researchers at the University of California (2020) demonstrated that this compound could serve as a precursor for developing new herbicides and fungicides. The presence of the aldehyde functional group allows for easy derivatization into various active compounds, making it an attractive starting material for agrochemical synthesis.

In materials science, the unique electronic properties of 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal have been exploited for the development of advanced functional materials. Research published in Advanced Materials (2019) highlighted the use of this compound in the synthesis of conductive polymers and organic semiconductors. The bromine substituent and hydroxyl group contribute to the compound's redox activity, which is crucial for applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the bromination of a substituted phenol followed by alkylation and oxidation steps. The choice of reagents and reaction conditions plays a critical role in achieving optimal yields and minimizing side reactions. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physical properties of 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal, such as its melting point, boiling point, and solubility, are important considerations for its practical applications. This compound is generally soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in solution-based reactions and formulations.

Safety is a paramount concern when handling any chemical compound. While 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times. Additionally, fume hoods should be used to minimize exposure to volatile organic compounds.

In conclusion, 2-(3-Bromo-4-Hydroxy-5-Methoxyphenyl)propanal (CAS No. 2229361-58-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an attractive building block for synthesizing bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.